Cas no 26533-38-0 (6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one)
26533-38-0 structure
Product Name:6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one
CAS No:26533-38-0
MF:C11H18O
MW:166.260023593903
CID:1427713
PubChem ID:13244982
Update Time:2025-04-20
6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one
- 5-hepten-2-one, 6-methyl-3-(1-methylethenyl)-
- SCHEMBL11475484
- 6-methyl-3-isopropenylhept-5-en-2-one
- 26533-38-0
- DTXSID801262918
- 6-Methyl-3-(1-methylethenyl)-5-hepten-2-one
-
- Inchi: 1S/C11H18O/c1-8(2)6-7-11(9(3)4)10(5)12/h6,11H,3,7H2,1-2,4-5H3
- InChI Key: KGXRMGREKQQQPZ-UHFFFAOYSA-N
- SMILES: O=C(C)C(C(=C)C)C/C=C(\C)/C
Computed Properties
- Exact Mass: 166.13584
- Monoisotopic Mass: 166.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
6-methyl-3-(prop-1-en-2-yl)hept-5-en-2-one Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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